Cas no 882747-38-8 (Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate)

• Product Name: Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
• CAS No: 882747-38-8
• MF: C₁₅H₁₃ClN₂O₅S
• MW: 368.792121648788
• MDL: MFCD08281845
• CID: 4663698
• Update Time: 2025-08-04

Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-chlorophenyl)-4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-oxo-1,6-dihydro-3-pyridazinecar
• Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

• MDL： MFCD08281845
• Inchi： 1S/C15H13ClN2O5S/c1-22-13(20)8-24-11-7-12(19)18(17-14(11)15(21)23-2)10-5-3-9(16)4-6-10/h3-7H,8H2,1-2H3
• InChI Key： GMLBSVIUPHZJLO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C=C1SCC(OC)=O

Additional information on Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

Comprehensive Guide to Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate (CAS No. 882747-38-8)

Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate (CAS No. 882747-38-8) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chlorophenyl group, a methoxycarbonylmethylsulfanyl moiety, and a pyridazine core, making it a subject of interest for scientists exploring novel bioactive molecules.

The compound's chemical properties include a molecular weight of 368.81 g/mol and a precise structure optimized for interactions with biological targets. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its unique reactivity profile.

In recent years, pyridazine derivatives have gained attention in drug discovery due to their diverse pharmacological activities. This specific compound's sulfanyl linkage and ester functionalities make it a valuable intermediate for developing more complex molecules. Its potential applications align with current trends in precision medicine and sustainable agriculture, addressing common search queries about "next-generation pharmaceutical intermediates" and "eco-friendly agrochemical precursors."

The synthesis of Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound, reflecting the increasing importance of analytical chemistry in modern research.

From a commercial perspective, this compound falls into the category of fine chemicals with growing market demand. The global market for specialty chemical intermediates is projected to expand significantly, driven by advancements in pharmaceutical research and crop protection technologies. This aligns with frequent searches about "high-value chemical intermediates" and "custom synthesis solutions."

Storage and handling of CAS No. 882747-38-8 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed, including the use of personal protective equipment and adequate ventilation. This addresses common concerns about "safe handling of research chemicals" often searched by laboratory professionals.

The environmental profile of this compound is an area of active research, particularly regarding its biodegradability and ecotoxicological effects. These aspects are increasingly important in chemical development, responding to industry trends toward green chemistry principles and regulatory requirements for sustainable chemical production.

Future research directions for Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate may include exploration of its biological activity, optimization of its synthetic route for scale-up, and development of derivative compounds with enhanced properties. These potential applications connect with popular search terms like "innovative chemical building blocks" and "customized molecular solutions."

For researchers interested in this compound, it's important to note that its structure-activity relationships offer numerous possibilities for modification. The chlorophenyl group could be replaced with other aromatic systems, while the ester functionality provides a handle for further chemical transformations. Such structural flexibility makes it valuable for medicinal chemistry projects and materials science applications.

In conclusion, Methyl 1-(4-chlorophenyl)-4-(2-methoxy-2-oxoethyl)sulfanyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate represents an interesting case study in modern heterocyclic chemistry. Its combination of structural features and potential applications makes it relevant to current research trends in drug discovery and agrochemical development, while its commercial availability supports its use as a valuable research tool for academic and industrial laboratories alike.